Cas no 2172218-42-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172218-42-5
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 5772264
• PubChem ID: 165539005
• Update Time: 2025-07-17

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172218-42-5
• EN300-1505369
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-3-hydroxy-3-methylbutanoic acid
• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C24H28N2O7/c1-24(31,11-21(27)28)14-26-22(29)20(32-2)12-25-23(30)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,31H,11-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： GDHHSNPSBSBOLN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C)(CC(=O)O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2172218-42-5)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2172218-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating fluorenylmethoxycarbonyl (Fmoc) and hydroxy-methylbutanoic acid moieties, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group, a well-known protecting group in peptide chemistry, enhances the molecule's utility in solid-phase peptide synthesis (SPPS), while the hydroxy-methylbutanoic acid segment may contribute to improved bioavailability and metabolic stability.

Recent studies have focused on optimizing the synthesis of this compound to achieve higher yields and purity, which are critical for its application in pharmaceutical development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity and stability under various conditions, providing valuable insights into its handling and storage requirements.

One of the key findings from recent research is the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid as a building block for the development of novel peptide-based therapeutics. Its unique structure allows for the incorporation of diverse functional groups, enabling the design of peptides with enhanced binding affinity and specificity for biological targets. This has opened new avenues for the treatment of diseases such as cancer, infectious diseases, and metabolic disorders.

In addition to its applications in peptide synthesis, this compound has shown promise in the field of drug delivery. The Fmoc group can be utilized to create self-assembling nanostructures, which can encapsulate and deliver therapeutic agents to specific tissues or cells. This approach minimizes off-target effects and improves the efficacy of treatments. Recent in vitro and in vivo studies have demonstrated the potential of these nanostructures in delivering anticancer drugs and nucleic acids, highlighting the versatility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid in biomedical applications.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on addressing these challenges through innovative synthetic routes and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and its derivatives for therapeutic use.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2172218-42-5) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for peptide synthesis and drug delivery. Continued research and development efforts are likely to uncover new opportunities and overcome existing challenges, paving the way for its successful integration into therapeutic strategies.